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Compound of Interest

Compound Name: Platycoside G1

Cat. No.: B2483327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and

solubility profile of Platycoside G1, a prominent triterpenoid saponin isolated from the roots of

Platycodon grandiflorus. The information herein is compiled to support research, development,

and formulation activities involving this compound.

Physicochemical Properties
Platycoside G1 is a complex glycoside with a high molecular weight. Its fundamental

properties are essential for its identification, characterization, and handling in a laboratory

setting. Key physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of Platycoside G1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2483327?utm_src=pdf-interest
https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2483327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

IUPAC Name

3-O-β-D-glucopyranosyl-

(1→6)-β-D-glucopyranosyl-

2β,3β,16α,23-

tetrahydroxyolean-12-en-24-

methoxyl, 24-oxo-28-oic acid

28-O-β-D-xylopyranosyl-

(1→4)-α-L-rhamnopyranosyl-

(1→2)-α-L-arabinopyranoside

[1]

Synonyms Deapi-platycoside E [2][3][4]

CAS Number 849758-42-5 [2][3][5][6]

Molecular Formula C₆₄H₁₀₄O₃₄ [2][3][4][5][7]

Molecular Weight
1417.49 g/mol (also cited as

1417.5 or 1417.50)
[2][3][5][6][7]

Appearance White to off-white solid/powder [5][6][8][9]

Compound Type Triterpenoid Saponin [3][5][6][10]

Botanical Source
Platycodon grandiflorus (Jacq.)

A.DC.
[2][3][6]

Solubility Profile
The solubility of Platycoside G1, like other saponins, is dictated by its structure, which

contains both a lipid-soluble aglycone and water-soluble sugar chains.[10] This amphipathic

nature results in a distinct solubility profile. Saponins are generally characterized as being

freely soluble in water but insoluble in nonpolar solvents.[10]

Table 2: Solubility Data for Platycoside G1
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Solvent Concentration Comments References

DMSO
100 mg/mL (70.55

mM)

Ultrasonic assistance

may be needed. Use

of newly opened, non-

hygroscopic DMSO is

recommended for

optimal solubility.

[6][8][9]

Water

Freely Soluble

(General for

Saponins)

Specific quantitative

data for Platycoside

G1 is not available,

but saponins as a

class are polar and

water-soluble.

[10]

Methanol Soluble

Used as a solvent for

analytical sample

preparation after

extraction.

[11]

Nonpolar Solvents
Insoluble (General for

Saponins)

Expected behavior

based on the general

properties of

saponins.

[10]

Experimental Protocols
Detailed methodologies are critical for the replication of scientific findings. The following

sections describe protocols for the isolation, analysis, and solubility determination of

Platycoside G1.

This protocol is based on a method for extracting saponin content, including Platycoside G1,

for analysis.[11]

Aqueous Extraction: Add distilled water to powdered P. grandiflorum root material.

Degreasing: Transfer the aqueous extract to a separatory funnel and wash with diethyl ether

to remove lipids and other nonpolar compounds. Discard the ether layer.
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Saponin Extraction: Extract the remaining aqueous layer three times with n-butanol

saturated with water. The saponins will partition into the n-butanol layer.

Concentration: Collect the n-butanol layers and evaporate the solvent at 50°C under reduced

pressure to obtain a dry saponin-rich residue.

Final Preparation: Dissolve the resulting residue in methanol for further purification or

analysis.[11]

The identity and purity of Platycoside G1 are typically confirmed using a combination of

chromatographic and spectroscopic techniques.[3]

High-Performance Liquid Chromatography (HPLC):

System: Agilent 1100 series or equivalent.

Column: Zorbax SB-C18 preparative column.

Detection: Diode Array Detector (DAD) or Evaporative Light Scattering Detector (ELSD).

Method: Run a gradient elution program with appropriate mobile phases (e.g., acetonitrile

and water) to separate Platycoside G1 from other related saponins. Purity is determined

by the peak area percentage.

Mass Spectrometry (MS):

Technique: Electrospray Ionization (ESI-MS) is commonly used.

Analysis: Determine the molecular weight by observing the quasi-molecular ion peak (e.g.,

[M+Na]⁺). High-Resolution Mass Spectrometry (HRESIMS) can be used to confirm the

elemental formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

System: Bruker 400 MHz spectrometer or equivalent.

Analysis: Record 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra in a

suitable deuterated solvent (like pyridine-d₅ or methanol-d₄). The resulting spectral data
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are used to elucidate the complex structure and confirm the identity of the compound.

While a specific published protocol for Platycoside G1 was not found, the following standard

laboratory method can be employed to quantify its solubility.

Preparation: Add an excess amount of Platycoside G1 powder to a known volume of the

test solvent (e.g., water, ethanol, DMSO) in a sealed vial.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C) for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached. The use of an ultrasonic bath can

aid in dissolution, particularly for solvents like DMSO.[6][8][9]

Separation: Centrifuge the suspension at high speed to pellet the undissolved solid.

Quantification: Carefully remove an aliquot of the clear supernatant. Dilute the aliquot with a

suitable solvent and quantify the concentration of Platycoside G1 using a validated

analytical method, such as HPLC-UV or LC-MS.

Calculation: The solubility is expressed as the concentration of the saturated solution (e.g., in

mg/mL or mM).

Visualizations: Workflows and Signaling Pathways
Diagrams are provided to visualize key processes and potential mechanisms related to

Platycoside G1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.medchemexpress.com/platycoside-g1.html
https://www.medchemexpress.com/platycoside-g1.html?locale=ja-JP
https://www.medchemexpress.com/platycoside-g1.html?locale=ko-KR
https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.benchchem.com/product/b2483327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2483327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction & Isolation

Purification & Analysis

process material analysis P. grandiflorum Root

Aqueous Extraction

Degreasing
(diethyl ether)

Saponin Partitioning
(n-butanol)

Crude Saponin Extract

Purification (HPLC)

Pure Platycoside G1

Structural & Purity
Confirmation

  Identity & Purity Data

Click to download full resolution via product page

Caption: General Workflow for Platycoside G1 Isolation and Analysis.
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Caption: Hypothesized PI3K/Akt Pathway Inhibition by Platycosides.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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